Cas no 85561-52-0 (1H-Pyrazole-4,5-diamine, 1-phenyl-)

• Product Name: 1H-Pyrazole-4,5-diamine, 1-phenyl-
• CAS No: 85561-52-0
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 1839234
• PubChem ID: 10654819
• Update Time: 2025-04-21

1H-Pyrazole-4,5-diamine, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4,5-diamine, 1-phenyl-
• 2-phenylpyrazole-3,4-diamine
• 85561-52-0
• DTXSID30443002
• SCHEMBL1753026
• NDWSQHPRNWYCAH-UHFFFAOYSA-N
• 1-phenyl-1h-pyrazole-4,5-diamine
• 2-phenyl-2H-pyrazole-3,4-diamine
• DB-126968

• Inchi： 1S/C9H10N4/c10-8-6-12-13(9(8)11)7-4-2-1-3-5-7/h1-6H,10-11H2
• InChI Key： NDWSQHPRNWYCAH-UHFFFAOYSA-N
• SMILES： N1(C(=C(C=N1)N)N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles